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Compound of Interest

Compound Name: DBMP

Cat. No.: B053372

Disclaimer: The following procedures are based on the assumption that "DBMP" refers to 2,6-
Dibromo-4-methylphenol. It is crucial to verify the exact identity of the chemical before
proceeding with any handling or disposal protocols. Always consult the Safety Data Sheet
(SDS) specific to the chemical in your possession.

This guide provides essential safety and logistical information for the proper disposal of 2,6-
Dibromo-4-methylphenol, a compound commonly used in research and development.
Adherence to these procedures is critical to ensure personnel safety and environmental
compliance.

Immediate Safety and Handling Precautions

Before handling 2,6-Dibromo-4-methylphenol, ensure you are in a well-ventilated area,
preferably within a chemical fume hood.[1][2] Always wear appropriate Personal Protective
Equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[3][4]
Avoid generating dust from the solid material.[1][2]

In case of exposure:

o Eyes: Immediately flush with plenty of water for at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek medical attention.[1]

o Skin: Remove contaminated clothing and wash the affected area with soap and water for at
least 15 minutes. Seek medical attention if irritation develops.[1]
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 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention.[1]

 Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
and give them 2-4 cupfuls of water or milk. Seek immediate medical attention.[1]

Quantitative Hazard Data

The following table summarizes the key hazard information for 2,6-Dibromo-4-methylphenol.

Hazard . ] Hazard
e GHS Pictogram Signal Word
Classification Statement(s)

H315: Causes skin

Skin Irritation GHSO07 Warning S
irritation[3][4]

o , H319: Causes serious
Eye Irritation GHSO07 Warning L
eye irritation[3][4]

Specific target organ
o ] H335: May cause
toxicity — single ] ) S
GHSO07 Warning respiratory irritation[3]
[4]

exposure (Respiratory

tract irritation)

Step-by-Step Disposal Protocol

All waste containing 2,6-Dibromo-4-methylphenol, including contaminated labware and PPE,
must be treated as hazardous waste. Do not dispose of this chemical down the drain or in
regular trash.

» Waste Segregation:

o Collect all solid waste, including unused or expired 2,6-Dibromo-4-methylphenol,
contaminated gloves, and paper towels, in a dedicated, clearly labeled, and sealable
hazardous waste container.

o Liquid waste, if any, should be collected in a separate, compatible, and clearly labeled
hazardous waste container.
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e Container Labeling:

o Label the hazardous waste container with "Hazardous Waste," the full chemical name
"2,6-Dibromo-4-methylphenol,” and any other components in the waste stream.

o Indicate the associated hazards (e.g., "Irritant”).
o Storage:

o Store the sealed hazardous waste container in a designated, well-ventilated, and secure
area away from incompatible materials.[1]

o Ensure the storage area is cool and dry.[1]
e Waste Pickup:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to arrange for pickup and proper disposal.

o Follow all institutional and local regulations for hazardous waste disposal.

Experimental Workflow for Disposal

The following diagram illustrates the decision-making process and workflow for the proper
disposal of 2,6-Dibromo-4-methylphenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b053372?utm_src=pdf-custom-synthesis
https://pim-resources.coleparmer.com/sds/39806.pdf
https://www.echemi.com/sds/butylated-hydroxytoluene-pd20160320225932151.html
https://www.sigmaaldrich.com/US/en/product/aldrich/d41708
https://www.sigmaaldrich.com/US/en/product/aldrich/d41708
https://www.benchchem.com/product/b053372#dbmp-proper-disposal-procedures
https://www.benchchem.com/product/b053372#dbmp-proper-disposal-procedures
https://www.benchchem.com/product/b053372#dbmp-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b053372?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b053372?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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